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Compound of Interest

Compound Name: Disperse brown 1

Cat. No.: B082449

An In-depth Examination of C.I. 11152 for Researchers, Scientists, and Drug Development
Professionals

Disperse Brown 1, a monoazo dye, is a significant colorant primarily used in the textile
industry for dyeing synthetic fibers and finds application in cosmetic formulations, particularly
hair dyes. This technical guide provides a detailed overview of its chemical identity, synonyms,
physical and chemical properties, and relevant experimental protocols. The information is
intended for researchers, scientists, and professionals in drug development who may
encounter this compound in their studies, either as a primary subject or as a reference
compound.

Chemical Identity and Synonyms

Disperse Brown 1 is chemically known as 2,2'-[[3-chloro-4-[(2,6-dichloro-4-
nitrophenyl)azo]phenyl]limino]bisethanol. It is classified as a disperse dye, meaning it has low
water solubility and is applied in a finely dispersed state.

Table 1: Chemical Identifiers and Synonyms of Disperse Brown 1
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Identifier Type Value

2,2'-[[3-chloro-4-[(2,6-dichloro-4-

IUPAC Name . - .
nitrophenyl)azo]phenyl]imino]bisethanol

CAS Number 23355-64-8[1], 63467-07-2

C.l. Number 11152[2]
C.l. Disperse Brown 1, Disperse Orange 46

Alternative Names (obsolete), Terasil Brown 3R, Amacron Brown
LS

Molecular Formula C16H15CI3N4Oa4

Molecular Weight 433.67 g/mol

Physicochemical and Toxicological Properties

Understanding the physicochemical and toxicological properties of Disperse Brown 1 is crucial
for its handling, application, and safety assessment.

Table 2: Physicochemical and Toxicological Data for Disperse Brown 1

Property Value Source
Appearance Deep dark brown powder General Knowledge
Water Solubility 0.45 mg/L [3]

) 430 nm (in Methanol for HPLC-
UV-Vis Amax ) [4]
DAD detection)

Acute Oral Toxicity (LD50) ~2000 mg/kg (rat) [1]

Experimental Protocols

This section provides detailed methodologies for the synthesis, analysis, and application of
Disperse Brown 1, compiled from various sources and adapted for a laboratory setting.
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Synthesis of Disperse Brown 1

The synthesis of Disperse Brown 1 follows a typical azo coupling reaction. The following is a
proposed experimental protocol based on the general synthesis of monoazo dyes.

Logical Relationship of Synthesis

wwwwwwwww

Az0 Coupling Yields Disperse Brown 1
(slightly acidic, 0-5°C) (Crude Product)

N.N-bis(2-hydroxyethy)-3-chloroaniline
(Coupling Agent)

Click to download full resolution via product page
Caption: Proposed synthetic workflow for Disperse Brown 1.
Protocol:
e Diazotization of 2,6-Dichloro-4-nitroaniline:

o Suspend 2,6-dichloro-4-nitroaniline (1 equivalent) in a mixture of concentrated
hydrochloric acid and water.

o Cool the suspension to 0-5°C in an ice-salt bath with continuous stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise,
maintaining the temperature below 5°C.

o Continue stirring for an additional 30 minutes at 0-5°C to ensure the complete formation of
the diazonium salt. The resulting diazonium salt solution should be used immediately in
the next step.

e Azo Coupling:

o In a separate vessel, dissolve N,N-bis(2-hydroxyethyl)-3-chloroaniline (1 equivalent) in a

suitable solvent such as glacial acetic acid.
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o Cool the solution of the coupling component to 0-5°C.

o Slowly add the freshly prepared, cold diazonium salt solution to the coupling component
solution with vigorous stirring, maintaining the temperature below 5°C.

o Adjust the pH of the reaction mixture to approximately 4-5 by adding a solution of sodium
acetate to facilitate the coupling reaction.

o Continue stirring the reaction mixture in the ice bath for 2-3 hours to ensure complete
coupling.

e |solation and Purification:

[e]

Collect the precipitated crude Disperse Brown 1 by vacuum filtration.

o

Wash the solid thoroughly with cold water until the filtrate is neutral to remove excess acid
and salts.

o

Dry the product in a vacuum oven at 60-70°C.

[¢]

Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or a mixture of dimethylformamide and water.

High-Performance Liquid Chromatography (HPLC)
Analysis
The purity of Disperse Brown 1 and its quantification in various matrices can be determined

using HPLC with a Diode Array Detector (DAD).

Experimental Workflow for HPLC Analysis

Click to download full resolution via product page

Caption: General workflow for the HPLC analysis of Disperse Brown 1.
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Table 3: HPLC Method Parameters for Disperse Brown 1 Analysis

Parameter Condition
Instrument HPLC with Diode Array Detector (DAD)
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 um)

) 10 mM Ammonium formate in water with 0.1%
Mobile Phase A ) ]
formic acid

Mobile Phase B Acetonitrile/Methanol (80:20, v/v)

A time-based gradient from a higher

concentration of A to a higher concentration of

Gradient ) ) ]
B. Atypical starting point could be 95% A,
ramping to 95% B over 10-15 minutes.
Flow Rate 0.3 - 1.0 mL/min
Injection Volume 1-10puL
Detection 430 nm

Dissolve the sample in methanol and filter

Sample Preparation ) ]
through a 0.22 um PTFE syringe filter.[4]

Textile Dyeing Protocol

Disperse Brown 1 is used for dyeing hydrophobic fibers like polyester. The following is a
general procedure for exhaust dyeing.

Dyeing Process Workflow
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Dye Bath Preparation

Disperse Dye Paste
(with dispersing agent)

Add Water

Adjust pH to 4.5-5.5
(Acetic Acid)

Dyein % Cycle

Introduce Polyester Fabric
(at 60°C)

'

Raise Temperature to 130°C

Hold for 60 min

Post-Trpatment

Cool to 60°C

Reduction Clearing
(Optional)
Final Rinse and Dry

Click to download full resolution via product page

Caption: Workflow for dyeing polyester with Disperse Brown 1.
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Protocol:
e Dye Bath Preparation:

o Prepare a paste of Disperse Brown 1 (e.g., 1-2% on weight of fabric) with a dispersing
agent.

o Add water to the paste to create the dye bath.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing:
o Introduce the wetted polyester fabric into the dye bath at approximately 60°C.
o Raise the temperature of the dye bath to 130°C over 30-45 minutes.
o Maintain this temperature for 60 minutes to allow for dye diffusion and fixation.

o After-treatment:

o

Cool the dye bath to about 60°C.

[¢]

Rinse the dyed fabric thoroughly with hot water.

[¢]

Optionally, perform a reduction clearing process to improve wash fastness.

[e]

Give the fabric a final rinse and then dry it.

Thermal Analysis

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)
data for Disperse Brown 1 are not readily available in the public domain, these techniques are
crucial for understanding the thermal stability and phase behavior of the dye. TGA would
provide information on the decomposition temperature, which is important for high-temperature
dyeing processes. DSC would reveal melting points and any polymorphic transitions. For many
disperse dyes, thermal stability up to at least 200°C is required to withstand thermosol dyeing
conditions.
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Signaling Pathways and Biological Interactions

Currently, there is no specific information available in the scientific literature regarding the
interaction of Disperse Brown 1 with biological signaling pathways. The primary toxicological
concern for many azo dyes is their potential to be metabolized by azoreductases in the liver
and gut microbiota into their constituent aromatic amines. The resulting amines from Disperse
Brown 1 would be 2,6-dichloro-4-nitroaniline and N,N-bis(2-hydroxyethyl)-3-chloroaniline. The
toxicological profiles of these amines would then be of primary interest for any safety
assessment.

Metabolic Pathway of Disperse Brown 1

Yields G,G—Dichloro—4—nitr0anilina
—>
. Metabolized b Azoreductase
Disperse Brown 1 (Liver, Gut MicrobiotaD
—>

and 6,N-bis(2-hydroxyethyl)-3-ch|oroaniIina

Click to download full resolution via product page

Caption: Proposed metabolic pathway of Disperse Brown 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082449#disperse-brown-1-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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